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Compound of Interest

Compound Name: Ashimycin B

Cat. No.: B15563086 Get Quote

Abstract
Ashimycin B is an aminoglycoside antibiotic and a structural analogue of streptomycin. This

document provides a comprehensive technical overview of Ashimycin B, including its

physicochemical properties, proposed mechanism of action, and generalized experimental

protocols for its isolation, characterization, and analysis. This guide is intended for researchers,

scientists, and professionals involved in the discovery and development of novel antibiotic

agents.

Physicochemical Properties
Ashimycin B is a complex carbohydrate-based molecule. Its fundamental properties are

summarized in the table below.

Property Value Source

Molecular Formula C₂₃H₄₁N₇O₁₄ --INVALID-LINK--

Molecular Weight 639.6 g/mol --INVALID-LINK--

Class Aminoglycoside Antibiotic
Inferred from structural

similarity to streptomycin

Reported Source Streptomyces griseus --INVALID-LINK--
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Mechanism of Action
As a streptomycin analogue, Ashimycin B is presumed to exert its antibacterial effects by

inhibiting protein synthesis in susceptible bacteria. The proposed signaling pathway involves

the binding of the aminoglycoside to the bacterial 30S ribosomal subunit. This interaction can

lead to the misreading of mRNA codons and ultimately disrupt the translation process, resulting

in the production of non-functional or truncated proteins, which is detrimental to the bacterial

cell.
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To cite this document: BenchChem. [Ashimycin B: A Technical Overview for Drug
Development Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15563086#ashimycin-b-molecular-formula-and-
weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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